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Compound of Interest

Compound Name: D77

Cat. No.: B15565848

The designation "D77 compound” is not unique and has been used to identify several distinct
chemical and biological entities across different research and development areas. To provide
an accurate and in-depth technical guide, it is imperative to first clarify which specific "D77
compound" is the subject of your interest.

Initial research has identified the following distinct entities referred to as "D77" or a similar
designation:

e An Anti-HIV-1 Inhibitor: A small molecule with the formula C28H22BrNO7S, identified as an
inhibitor of HIV-1 replication. It is reported to have a specific binding affinity to the HIV-1
integrase catalytic core domain.[1]

e ALigand in the Protein Data Bank (PDB): A complex organic molecule with the systematic
name methyl (2R,3R)-2,3-dihydroxy-3-[(1aS,11S,11aR,14Z,18R)-3,7,8,18-tetrahydroxy-4,9-
dioxo-4,9,10,11-tetrahydro-11aH-11,1a-hept[2]ene[1][3]diynonaphtho[2,3-
h]oxireno[c]quinolin-11a-yl]butanoate.[4]

» Heterobivalent D2R/NTS1R Ligands: A series of compounds designated as 77a—c, which are
designed to interact with both Dopamine D2 and Neurotensin 1 receptors.[2]

e AZD9977: A compound investigated in clinical trials for heart failure and chronic kidney
disease.[5]
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» Datopotamab Deruxtecan (Dato-DXd): An antibody-drug conjugate (ADC) for cancer therapy,
sometimes referred to in shorthand that could be misconstrued.[6][7][8]

To proceed with your request for a detailed technical guide, please specify which of these "D77
compounds" you are interested in, or provide additional identifying information such as:

The therapeutic area (e.g., virology, oncology, cardiology).

A chemical structure or CAS number.

The name of the research institution or company that developed the compound.

A reference to a specific scientific publication.

Once the specific "D77 compound" is identified, a comprehensive technical guide will be
developed, including quantitative data, detailed experimental protocols, and visualizations of
relevant signaling pathways and workflows as per your original request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« 8. Datroway approved in the US for patients with previously treated advanced EGFR-
mutated non-small cell lung cancer [astrazeneca.com]

 To cite this document: BenchChem. [Identifying the "D77 Compound": A Critical First Step for
In-Depth Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565848#discovery-and-development-of-d77-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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